Cas no 62078-05-1 (4-Quinolinecarbothioamide, 2-butyl-6-methoxy-)

62078-05-1 structure
Product name:4-Quinolinecarbothioamide, 2-butyl-6-methoxy-
4-Quinolinecarbothioamide, 2-butyl-6-methoxy- Chemical and Physical Properties
Names and Identifiers
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- 4-Quinolinecarbothioamide, 2-butyl-6-methoxy-
- 2-butyl-6-methoxyquinoline-4-carbothioamide
- 62078-05-1
- DTXSID40812124
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- Inchi: InChI=1S/C15H18N2OS/c1-3-4-5-10-8-13(15(16)19)12-9-11(18-2)6-7-14(12)17-10/h6-9H,3-5H2,1-2H3,(H2,16,19)
- InChI Key: KCZLSDPUIJZUHE-UHFFFAOYSA-N
- SMILES: CCCCC1=CC(=C2C=C(C=CC2=N1)OC)C(=S)N
Computed Properties
- Exact Mass: 274.11414
- Monoisotopic Mass: 274.11398438g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 311
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 80.2Ų
Experimental Properties
- PSA: 48.14
4-Quinolinecarbothioamide, 2-butyl-6-methoxy- Related Literature
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Chris H. Greene Faraday Discuss., 2004,127, 413-423
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2. Trapping shape-controlled nanoparticle nucleation and growth stages via continuous-flow chemistry†Tabot M. D. Besong,Noktan M. AlYami,Khabiboulakh Katsiev,Dalaver H. Anjum,Ahmed Abdelkader,Pedro M. F. J. Costa,Victor M. Burlakov,Alain Goriely,Osman M. Bakr Chem. Commun., 2017,53, 2495-2498
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Lijuan Xing,Zhigang Li,Qingsong Zhang,Yixuan Zhang,Pengfei Liu,Kailin Zhang RSC Adv., 2018,8, 2622-2631
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Miroslav Kloz,Rienk van Grondelle,John T.M. Kennis Phys. Chem. Chem. Phys., 2011,13, 18123-18133
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5. Wide channel dielectrophoresis-based particle exchanger with electrophoretic diffusion compensationRaphaël Tornay,Thomas Braschler,Philippe Renaud Lab Chip, 2009,9, 657-660
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